Cas no 5464-90-4 (Piperazine,1-methyl-4-(2-methylphenyl)-)
5464-90-4 structure
Product Name:Piperazine,1-methyl-4-(2-methylphenyl)-
CAS No:5464-90-4
MF:C12H18N2
MW:190.284722805023
CID:382356
PubChem ID:231952
Update Time:2025-04-19
Piperazine,1-methyl-4-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(2-methylphenyl)-
- 1-methyl-4-(2-methylphenyl)piperazine
- 1-Methyl-4-(o-tolyl)piperazine
- AC1L5MTB
- AC1Q1IGN
- AR-1C4536
- CTK5A2072
- N-methyl-N'-(o-tolyl)piperazine
- N-methyl-N-(o-tolyl)piperazine
- NSC28893
- SureCN173027
- AKOS027307836
- SCHEMBL173027
- NSC-28893
- DTXSID90282939
- 5464-90-4
- W15662
- CHEMBL1180534
- WQQFSOYEHHBYAX-UHFFFAOYSA-N
- 1-methyl-4-o-tolylpiperazine
-
- Inchi: 1S/C12H18N2/c1-11-5-3-4-6-12(11)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
- InChI Key: WQQFSOYEHHBYAX-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2C)CCN(C)CC1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine,1-methyl-4-(2-methylphenyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5464-90-4 (Piperazine,1-methyl-4-(2-methylphenyl)-) Related Products
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- 1013-76-9(1-(2,4-Dimethylphenyl)Piperazine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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